Cas no 335255-33-9 (N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester)

• Product Name: N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester
• CAS No: 335255-33-9
• Molecular Formula: C₁₇H₂₀N₂O₂
• Molecular Weight: 284.352904319763
• CID: 1064153
• PubChem ID: 57717454

N-(3-Amino1,1'-biphenyl-4-yl)-carbamic Acid tert-Butyl Ester Properties

Names and Identifiers

• N-(3-Amino[1,1'-biphenyl]-4-yl)-carbamic Acid tert-Butyl Ester
• (3-amino-biphenyl-4-yl)-carbamic acid tert.-butyl ester
• N-(3-aminobiphenyl-4-yl)Carbamic acid 1,1-dimethylethyl ester
• tert-Butyl (3-amino-[1,1'-biphenyl]-4-yl)carbamate
• DA-42749
• 1,1-dimethylethyl (3-aminobiphenyl-4-yl)carbamate
• N-BOC (3-aminobiphenyl-4-yl)amine
• tert-butyl N-(2-amino-4-phenylphenyl)carbamate
• TERT-BUTYL N-{3-AMINO-[1,1'-BIPHENYL]-4-YLCARBAMATE
• tert-butyl (3-aminobiphenyl-4-yl)carbamate
• AKOS025405245
• 335255-33-9
• tert-butyl (3-aminobipheyl-4-yl)carbamate
• N-(3-Amino[1,1'-biphenyl]-4-yl)-carbamicAcidtert-ButylEster
• CS-0451301
• tert-Butyl 3-aminobiphenyl-4-ylcarbamate
• SCHEMBL1753916
• JHLNSXAYRYQYFG-UHFFFAOYSA-N
• J-019236
• (3-Aminobiphenyl-4-yl)carbamic Acid tert-Butyl Ester; tert-Butyl (3-Aminobiphenyl-4-yl)carbamate; N-(3-Amino[1,1'-biphenyl]-4-yl)-carbamic Acid 1,1-Dimethylethyl Ester
• D84434
• MFCD24465568

• InChIKey： JHLNSXAYRYQYFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20N2O2/c1-17(2,3)21-16(20)19-15-10-9-13(11-14(15)18)12-7-5-4-6-8-12/h4-11H,18H2,1-3H3,(H,19,20)
• SMILES： CC(C)(C)OC(=O)NC1=C(C=C(C=C1)C2=CC=CC=C2)N

Computed Properties

• Exact Mass: 284.152477885g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 284.152477885g/mol
• Heavy Atom Count: 21
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives